phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate

• IUPAC Name: phenyl N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C18H16N2O2S/c1-12-8-9-13(2)15(10-12)16-11-23-17(19-16)20-18(21)22-14-6-4-3-5-7-14/h3-11H,1-2H3,(H,19,20,21)
• InChI Key: MEWWGXLJKFFLMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)OC3=CC=CC=C3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

Phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate, also known as DMPTC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the thiazole family and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The exact mechanism of action of phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate is not fully understood, but it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate may also act on other targets in the body, such as ion channels and receptors, to produce its effects.
Biochemical and Physiological Effects:
phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been shown to have anti-inflammatory and analgesic effects in animal models, and has been studied for its potential use in the treatment of conditions such as rheumatoid arthritis and neuropathic pain. phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has also been shown to improve feed efficiency and growth in animals when used as a feed additive. In addition, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been studied for its potential use in the synthesis of organic semiconductors and other materials.

Advantages and Limitations for Lab Experiments

Phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate may have limitations in terms of its solubility and stability, which may affect its use in certain experiments.

Future Directions

There are several potential future directions for research on phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate. In medicine, further studies could explore the potential use of phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate as a treatment for conditions such as rheumatoid arthritis and neuropathic pain. In agriculture, further studies could explore the potential use of phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate as a feed additive to improve animal growth and feed efficiency. In materials science, further studies could explore the potential use of phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate in the synthesis of organic semiconductors and other materials. Overall, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has potential applications in a variety of fields, and further research could lead to the development of new treatments, materials, and technologies.

Synthesis Methods

Phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate can be synthesized using a variety of methods, including the reaction of 2,5-dimethylthiophene-3-carboxylic acid with phenyl isocyanate and phosphorus oxychloride. Other methods involve the reaction of 2-amino-4,5-dimethylthiazole with phenyl chloroformate or the reaction of 2,5-dimethylthiophene-3-carboxylic acid with thionyl chloride and phenyl isocyanate.

Scientific Research Applications

Phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been shown to have anti-inflammatory and analgesic effects, and has been studied as a potential treatment for conditions such as rheumatoid arthritis and neuropathic pain. In agriculture, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been studied for its potential as a feed additive to improve animal growth and feed efficiency. In materials science, phenyl [4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]carbamate has been studied for its potential use in the synthesis of organic semiconductors and other materials.